Cas no 898766-18-2 (ethyl 3-(2,2-dimethylpropanoyl)benzoate)

Ethyl 3-(2,2-dimethylpropanoyl)benzoate is a benzoate ester derivative featuring a pivaloyl (2,2-dimethylpropanoyl) substituent at the meta position. This compound is valued for its stability under standard conditions, attributed to the steric hindrance provided by the bulky tert-butyl-like carbonyl group. Its ester functionality enhances solubility in organic solvents, making it suitable for synthetic applications, particularly as an intermediate in pharmaceuticals and fine chemicals. The electron-withdrawing nature of the carbonyl group can influence reactivity in electrophilic aromatic substitution or coupling reactions. The compound’s well-defined structure and purity make it a reliable choice for research and industrial processes requiring precise molecular building blocks.
ethyl 3-(2,2-dimethylpropanoyl)benzoate structure
898766-18-2 structure
Product Name:ethyl 3-(2,2-dimethylpropanoyl)benzoate
CAS No:898766-18-2
MF:C14H18O3
MW:234.290924549103
MDL:MFCD03841171
CID:994108
PubChem ID:24724068
Update Time:2025-05-21

ethyl 3-(2,2-dimethylpropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(2,2-dimethylpropanoyl)benzoate
    • 3'-Carboethoxy-2,2-dimethylpropiophenone
    • MFCD03841171
    • ethyl 3-pivaloylbenzoate
    • AKOS016019951
    • 898766-18-2
    • DTXSID80642467
    • MDL： MFCD03841171
    • Inchi： 1S/C14H18O3/c1-5-17-13(16)11-8-6-7-10(9-11)12(15)14(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key： VCNUGYOFSASOOQ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 234.12600
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.09210

ethyl 3-(2,2-dimethylpropanoyl)benzoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 3-(2,2-dimethylpropanoyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB364018-1 g
3'-Carboethoxy-2,2-dimethylpropiophenone; 97%
 898766-18-2
1g
 €615.60 2022-03-02
abcr
AB364018-2 g
3'-Carboethoxy-2,2-dimethylpropiophenone; 97%
 898766-18-2
2g
 €1,055.60 2022-03-02
Fluorochem
203974-1g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
1g
 ￡483.00 2022-03-01
Fluorochem
203974-2g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
2g
 ￡847.00 2022-03-01
Fluorochem
203974-5g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
5g
 ￡1753.00 2022-03-01
abcr
AB364018-1g
3'-Carboethoxy-2,2-dimethylpropiophenone, 97%; .
 898766-18-2 97%
1g
 €840.60 2025-04-15
abcr
AB364018-2g
3'-Carboethoxy-2,2-dimethylpropiophenone, 97%; .
 898766-18-2 97%
2g
 €1413.50 2025-04-15
A2B Chem LLC
AH89558-1g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AH89558-2g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AH89558-5g
3'-Carboethoxy-2,2-dimethylpropiophenone
 898766-18-2 97%
5g
 $1989.00 2024-04-19

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